molecular formula C9H13F3N2O B8544769 1-(4-Cyclopropyl-piperazin-1-yl)-2,2,2-trifluoro-ethanone

1-(4-Cyclopropyl-piperazin-1-yl)-2,2,2-trifluoro-ethanone

Cat. No.: B8544769
M. Wt: 222.21 g/mol
InChI Key: VVDHSTZVIDGPGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Cyclopropyl-piperazin-1-yl)-2,2,2-trifluoro-ethanone is a useful research compound. Its molecular formula is C9H13F3N2O and its molecular weight is 222.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13F3N2O

Molecular Weight

222.21 g/mol

IUPAC Name

1-(4-cyclopropylpiperazin-1-yl)-2,2,2-trifluoroethanone

InChI

InChI=1S/C9H13F3N2O/c10-9(11,12)8(15)14-5-3-13(4-6-14)7-1-2-7/h7H,1-6H2

InChI Key

VVDHSTZVIDGPGI-UHFFFAOYSA-N

Canonical SMILES

C1CC1N2CCN(CC2)C(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product prepared as in Example 8 above, methanesulfonic acid 2-[(2-methanesulfonyloxy-ethyl)-(2,2,2-trifluoro-acetyl)-amino]-ethyl ester (3.6 g) was dissolved in THF (18 mL). Cyclopropylamine (1.14 g, 20 mmol) was then added neat to the reaction mixture. The reaction mixture was then heated at 48° C. for 72 hours. The reaction mixture was then concentrated to a thick oil and the oil was chromatographed using 25-35% ethylacetate-hexanes mixture to yield the title compound as the late eluting fraction and isolated as thick brown oil.
Name
methanesulfonic acid 2-[(2-methanesulfonyloxy-ethyl)-(2,2,2-trifluoro-acetyl)-amino]-ethyl ester
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
1.14 g
Type
reactant
Reaction Step Two
Name
Quantity
18 mL
Type
solvent
Reaction Step Three

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